![molecular formula C24H24N2O5S B4070008 N-(3-acetylphenyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide](/img/structure/B4070008.png)
N-(3-acetylphenyl)-2-(4-{[(1-phenylethyl)amino]sulfonyl}phenoxy)acetamide
Description
Synthesis Analysis
The synthesis of similar sulfonyl and acetamide derivatives often involves multiple steps, including nucleophilic substitution reactions, amidation, and sometimes specific conditions such as the use of aqueous basic medium or specific catalysts like lithium hydride. For example, the synthesis of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives involves the reaction of benzenesulfonyl chloride with 1-aminopiperidine under dynamic pH control, followed by substitution at the nitrogen atom with different electrophiles in the presence of sodium hydride and N,N-Dimethylformamide (DMF) (Khalid et al., 2014).
Molecular Structure Analysis
Molecular structure determination, often achieved through X-ray crystallography, provides insights into the arrangement of atoms within the compound and the nature of its bonds, including intra- and intermolecular hydrogen bonds. For related compounds, studies have shown the importance of hydrogen bonding in the solid state, as determined by X-ray crystallography, and NBO (Natural Bond Orbital) studies for understanding electronic behavior (Romero & Margarita, 2008).
Chemical Reactions and Properties
Compounds in this category can undergo various chemical reactions, including amidation, sulfonation, and reactions with electrophiles or nucleophiles, depending on their functional groups. The structure of these compounds can significantly influence their reactivity, as seen in the synthesis and reactivity studies of sulfonyl derivatives of phenoxyacetamide (Cremlyn & Pannell, 1978).
Physical Properties Analysis
Physical properties such as solubility, melting point, and stability can be influenced by the molecular structure and the presence of specific functional groups. For instance, N-hydroxyacetaminophen, a related compound, was found to be moderately unstable at physiological pH and temperature, highlighting the importance of understanding these properties for potential applications (Gemborys et al., 1978).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to form derivatives or undergo specific reactions, are critical for understanding the compound's potential uses and interactions. For example, the synthesis of sulfonamides and their derivatives often explores these compounds' antibacterial and antifungal potentials, indicating their reactivity and potential for modification (Abbasi et al., 2020).
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[4-(1-phenylethylsulfamoyl)phenoxy]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O5S/c1-17(19-7-4-3-5-8-19)26-32(29,30)23-13-11-22(12-14-23)31-16-24(28)25-21-10-6-9-20(15-21)18(2)27/h3-15,17,26H,16H2,1-2H3,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBQSHBMKXNKYJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC(=C3)C(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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